Cas no 2171914-66-0 (5-(cyclopropylmethyl)-9-methyl-1-oxa-4-azaspiro5.5undecane)

• Product Name: 5-(cyclopropylmethyl)-9-methyl-1-oxa-4-azaspiro5.5undecane
• CAS No: 2171914-66-0
• MF: C₁₄H₂₅NO
• MW: 223.354404211044
• CID: 6422942
• PubChem ID: 165604202
• Update Time: 2025-06-26

5-(cyclopropylmethyl)-9-methyl-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-(cyclopropylmethyl)-9-methyl-1-oxa-4-azaspiro5.5undecane
• EN300-1644520
• 2171914-66-0
• 5-(cyclopropylmethyl)-9-methyl-1-oxa-4-azaspiro[5.5]undecane

• Inchi： 1S/C14H25NO/c1-11-4-6-14(7-5-11)13(10-12-2-3-12)15-8-9-16-14/h11-13,15H,2-10H2,1H3
• InChI Key： YIDAVPOTFQWDQL-UHFFFAOYSA-N
• SMILES： O1CCNC(CC2CC2)C21CCC(C)CC2

Computed Properties

• Exact Mass: 223.193614421g/mol
• Monoisotopic Mass: 223.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 5-(cyclopropylmethyl)-9-methyl-1-oxa-4-azaspiro5.5undecane

Introduction to 5-(cyclopropylmethyl)-9-methyl-1-oxa-4-azaspiro5.5undecane (CAS No. 2171914-66-0)

The compound 5-(cyclopropylmethyl)-9-methyl-1-oxa-4-azaspiro5.5undecane (CAS No. 2171914-66-0) represents a fascinating molecular architecture that has garnered significant attention in the field of medicinal chemistry and chemical biology. This spirocyclic scaffold, characterized by its unique combination of an oxacycloalkane and an azacycloalkane moiety, presents a rich structural framework for the development of novel bioactive molecules.

At the heart of this compound's interest lies its spirocyclic core, which is a key feature in the design of biologically relevant molecules. Spirocycles are known for their rigid three-dimensional structures, which can be leveraged to optimize binding interactions with biological targets. The presence of both an oxa and an aza ring in this compound not only contributes to its structural complexity but also offers opportunities for diverse functionalization and derivatization, making it a versatile platform for drug discovery.

The cyclopropylmethyl substituent appended to the spirocycle introduces steric bulk and potential hydrophobic interactions, which can be critical for modulating binding affinity and selectivity. This substitution pattern is often employed in medicinal chemistry to fine-tune pharmacokinetic properties and improve target engagement. Furthermore, the 9-methyl group provides an additional degree of structural diversity, allowing for further exploration of conformational preferences and metabolic stability.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening and molecular modeling approaches to explore the potential bioactivity of such complex scaffolds. The spirocyclic system described here has been computationally analyzed to predict its interactions with various biological targets, including enzymes and receptors relevant to therapeutic intervention. These studies suggest that derivatives of this compound may exhibit promising pharmacological profiles.

In the realm of drug discovery, the synthesis of analogues based on this core structure has been a focus of several research groups. By systematically modifying substituents such as the cyclopropylmethyl group or introducing additional functional handles, researchers aim to identify lead compounds with enhanced potency and reduced toxicity. The 1-oxa-4-azaspiro5.5undecane motif itself has been explored for its potential in modulating pathways associated with inflammation, pain, and neurodegeneration.

One particularly intriguing aspect of this compound is its potential application in the development of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer. The rigid spirocyclic backbone can serve as a scaffold to mimic natural substrates or inhibitors, thereby facilitating high-affinity binding. Preliminary computational studies have identified that derivatives of 5-(cyclopropylmethyl)-9-methyl-1-oxa-4-azaspiro5.5undecane may interact with key pockets on kinase domains, suggesting their utility in this therapeutic area.

The incorporation of an aza ring into the spirocycle also opens avenues for exploring interactions with G-protein coupled receptors (GPCRs), which are another major class of therapeutic targets. GPCRs are involved in a wide range of physiological processes, making them attractive candidates for drug development. The unique conformational constraints imposed by the spirocyclic structure may enable the design of ligands that preferentially bind to specific GPCR subtypes while minimizing off-target effects.

From a synthetic perspective, the construction of the spiro5.5undecane core presents both challenges and opportunities. Traditional synthetic strategies involving intramolecular cyclization reactions have been employed to assemble this motif efficiently. Additionally, modern catalytic methods have been explored to enhance yields and streamline synthetic routes. The presence of both oxygen and nitrogen heteroatoms requires careful consideration during synthesis to ensure regioselectivity and functional group compatibility.

The chemical biology community has also begun to investigate how modifications to this scaffold can influence cellular processes at a molecular level. For instance, studies using cell-based assays have shown that certain derivatives exhibit modulatory effects on signaling pathways involving protein kinases and GPCRs. These findings underscore the potential therapeutic relevance of further exploring this chemical space.

As computational methods continue to evolve, so too does our ability to predict and rationalize biological activity from chemical structure. Advanced machine learning models are now capable of integrating vast datasets to identify patterns that correlate structural features with biological outcomes. This approach has already proven valuable in guiding the design of new analogues based on 5-(cyclopropylmethyl)-9-methyl-1-oxa-4-azaspiro5.5undecane, leading to compounds with improved pharmacological profiles.

In conclusion, 5-(cyclopropylmethyl)-9-methyl-1-oxa-4-azaspiro5.5undecane (CAS No. 2171914-66-0) exemplifies how innovative molecular design can yield promising candidates for drug discovery programs. Its unique spirocyclic architecture, combined with strategic substituents such as cyclopropylmethyl and 9-methyl, offers a rich foundation for developing bioactive molecules targeting a variety of therapeutic areas. With continued advancements in synthetic chemistry and computational biology, this compound is poised to contribute significantly to future medical breakthroughs.